Cas no 80773-02-0 (1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one)
80773-02-0 structure
Product name:1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one
- 1-(1,2,3,4-tetrahydro-1,5-benzodiazepin-5-yl)ethanone
- N-acetyl-N,N'-trimethylene-o-phenylenediamine
- Z1262398568
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- MDL： MFCD20440298
- Inchi： 1S/C11H14N2O/c1-9(14)13-8-4-7-12-10-5-2-3-6-11(10)13/h2-3,5-6,12H,4,7-8H2,1H3
- InChI Key： PSYPXVHYTTYORG-UHFFFAOYSA-N
- SMILES： O=C(C)N1C2C=CC=CC=2NCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 217
- Topological Polar Surface Area: 32.299
- XLogP3: 1.4
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-87373-0.5g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 95% | 0.5g |
$691.0 | 2024-05-21 | |
| Enamine | EN300-87373-1g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 94% | 1g |
$884.0 | 2023-09-01 | |
| A2B Chem LLC | AV33422-250mg |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 94% | 250mg |
$497.00 | 2024-04-19 | |
| 1PlusChem | 1P019QRY-10g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 94% | 10g |
$4768.00 | 2024-04-21 | |
| A2B Chem LLC | AV33422-5g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 94% | 5g |
$2737.00 | 2024-04-19 | |
| 1PlusChem | 1P019QRY-1g |
1-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 95% | 1g |
$1018.00 | 2025-03-03 | |
| 1PlusChem | 1P019QRY-5g |
1-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 95% | 5g |
$2887.00 | 2025-03-03 | |
| 1PlusChem | 1P019QRY-2.5g |
1-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 95% | 2.5g |
$1963.00 | 2025-03-03 | |
| Enamine | EN300-87373-0.25g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 95% | 0.25g |
$438.0 | 2024-05-21 | |
| Enamine | EN300-87373-5g |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one |
80773-02-0 | 94% | 5g |
$2566.0 | 2023-09-01 |
1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one Related Literature
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1. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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